5-Bromo-2,4-dimethoxybenzoic acid
Cat. No. B1338282
Key on ui cas rn:
32246-20-1
M. Wt: 261.07 g/mol
InChI Key: WOPJFSQYDOHZMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06277861B1
Procedure details
To a solution of 2,4-dimethoxybenzoic acid (4.0 g, 0.022 mol) in chloroform (60 ml) was added bromine (1.13 ml, 0.022 mol) in chloroform (20 ml) dropwise. After stiring overnight at room temperature the precipitate was filtered off and dried to afford the title compound as a white solid (2.87 g).
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:11]=[C:10]([O:12][CH3:13])[CH:9]=[CH:8][C:4]=1[C:5]([OH:7])=[O:6].[Br:14]Br>C(Cl)(Cl)Cl>[Br:14][C:9]1[C:10]([O:12][CH3:13])=[CH:11][C:3]([O:2][CH3:1])=[C:4]([CH:8]=1)[C:5]([OH:7])=[O:6]
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Inputs
Step One
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Name
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|
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Quantity
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4 g
|
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Type
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reactant
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Smiles
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COC1=C(C(=O)O)C=CC(=C1)OC
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Name
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|
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Quantity
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1.13 mL
|
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Type
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reactant
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Smiles
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BrBr
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Name
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|
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Quantity
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60 mL
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Type
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solvent
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|
Smiles
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C(Cl)(Cl)Cl
|
|
Name
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|
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Quantity
|
20 mL
|
|
Type
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solvent
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|
Smiles
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C(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitate was filtered off
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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|
Smiles
|
BrC=1C(=CC(=C(C(=O)O)C1)OC)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.87 g | |
| YIELD: CALCULATEDPERCENTYIELD | 50% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
